![molecular formula C6H13O8P B014352 2,5-Anhydro-D-glucitol-6-phosphate CAS No. 73548-76-2](/img/structure/B14352.png)
2,5-Anhydro-D-glucitol-6-phosphate
Overview
Description
2,5-Anhydro-D-glucitol-6-phosphate is a compound that has garnered interest in biochemical research due to its structural similarity to important biological molecules. Its study helps in understanding various biochemical pathways and potential therapeutic applications.
Synthesis Analysis
A short and efficient synthesis of 1,5-anhydro-D-glucitol 6-phosphate, a structurally related compound, involves the protection of hydroxyl groups, reductive cleavage of the glycosidic linkage, and phosphorylation of 1,5-anhydro-D-glucitol (Yuan & Hollingsworth, 2011).
Molecular Structure Analysis
The molecular structure of this compound and its analogs plays a crucial role in their biological activity and interaction with enzymes. For instance, the role of the 2-amino function in catalysis and inhibition of enzymes like glucosamine-6-phosphate synthase has been highlighted, indicating the importance of structural features in biochemical processes (Bearne & Blouin, 2000).
Chemical Reactions and Properties
This compound and similar compounds participate in various chemical reactions, influencing key biochemical pathways. For instance, Escherichia coli can phosphorylate 1,5-Anhydroglucitol, releasing it back into the medium as a phosphate ester, indicating the compound's role in metabolic processes (Shiga et al., 1996).
Physical Properties Analysis
The physical properties, such as solubility, crystallinity, and stability, of this compound and related compounds are crucial for their biological functions and potential pharmaceutical applications. For instance, the crystallization of 1,5-anhydro-D-glucitol 6-phosphate as the dicyclohexylamine salt indicates specific physical characteristics important for its inhibition properties and potential therapeutic uses (Ferrari, Mandelstam, & Crane, 1959).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability under physiological conditions, and interaction with biomolecules, are key to understanding the role of this compound in biological systems. Studies on similar compounds, such as the inhibition of glucosamine-6-phosphate synthase by analogs, provide insights into the chemical behavior and potential therapeutic applications of these molecules (Janiak et al., 2003).
Scientific Research Applications
Cancer Treatment : A study by Christus & Madson (2021) reported the successful preparation of 2,5-anhydro di-(hydrido)-di-phosphate-di-hydrate mannitol (glucitol) from banana fruit. This preparation could potentially offer a cost-effective method for treating fast-growing cancer cells, providing a viable cancer treatment option for low-income individuals (Christus & Madson, 2021).
Drug and Pharmaceutical Development : Yuan & Hollingsworth (2011) presented a short and efficient synthesis of 1,5-anhydro-D-glucitol 6-phosphate from methyl-D-glucoside, contributing valuable insights for the development of new drugs and pharmaceutical products (Yuan & Hollingsworth, 2011).
Inhibiting Escherichia coli Glucosamine-6-Phosphate Synthase : Bearne & Blouin (2000) found that deoxy-D-glucitol 6-phosphate and 2-amino-2-deoxy-D-glucitol 6-phosphate could act as inhibitors of Escherichia coli glucosamine-6-phosphate synthase, an enzyme crucial for the formation of N-acetyl (Bearne & Blouin, 2000).
Enzyme Specificity and Reagent Specificity : Voll et al. (1981) discovered that the reaction of diphenylchlorophosphate with 2,5-anhydrohexitols yields compounds, such as 1,4,6-tris(phosphate), which may influence enzyme and reagent specificity (Voll et al., 1981).
Diabetes Mellitus Diagnosis : Yabuuchi et al. (1989) developed a simple enzymatic method for determining 1,5-anhydro-D-glucitol in plasma. This method provides a cost-effective and efficient alternative to traditional methods for diagnosing diabetes mellitus (Yabuuchi et al., 1989).
Mechanism of Action
Target of Action
The primary target of 2,5-Anhydro-D-glucitol-6-phosphate is the enzyme Pyruvate Kinase . This enzyme plays a crucial role in the glycolytic pathway, where it catalyzes the transfer of a phosphate group from phosphoenolpyruvate (PEP) to ADP, yielding one molecule of pyruvate and one molecule of ATP .
Mode of Action
This compound interacts with its target, Pyruvate Kinase, by acting as a limited stimulator . It is used as an analogue of the a-form, 2,5-anhydro-D-mannitol 1,6-bisphosphate, which is an excellent allosteric activator of Pyruvate Kinase .
Biochemical Pathways
This compound is a major metabolic intermediate in the glycolytic pathway . It is produced by the enzyme phosphofructokinase and hydrolyzed by the enzyme pyruvate kinase . This indicates that it plays a significant role in glucose metabolism and energy production within cells.
Pharmacokinetics
It is known to be soluble in water , which could potentially influence its absorption and distribution within the body
Result of Action
The interaction of this compound with Pyruvate Kinase can influence the rate of glycolysis, thereby affecting glucose metabolism within cells . This could potentially have a range of downstream effects at the molecular and cellular levels, depending on the specific context and conditions.
properties
IUPAC Name |
[(2R,3S,4S,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl dihydrogen phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13O8P/c7-1-3-5(8)6(9)4(14-3)2-13-15(10,11)12/h3-9H,1-2H2,(H2,10,11,12)/t3-,4+,5+,6+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYTKBMAMGDBXPU-SLPGGIOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(O1)COP(=O)(O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]1[C@H]([C@@H]([C@H](O1)COP(=O)(O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13O8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2,5-Anhydro-D-glucitol-6-phosphate interact with phosphofructokinase (PFK), and what are the downstream effects?
A1: this compound acts as a competitive inhibitor of PFK, specifically targeting the enzyme's fructose 6-phosphate (F6P) binding site. [] This binding prevents the natural substrate, F6P, from binding to PFK. As PFK is a key regulatory enzyme in glycolysis, inhibiting its activity leads to a decrease in glycolytic flux. [] This metabolic disruption can subsequently impact cancer cell growth and invasion, as demonstrated in bladder cancer models. []
Q2: What is known about the structure-activity relationship (SAR) of this compound and its analogues in relation to PFK inhibition?
A2: Research indicates that the F6P binding site on PFK displays specific structural requirements for substrate and inhibitor binding. [] For instance, the presence and stereochemistry of hydroxyl groups on the sugar ring significantly impact binding affinity. 2,5-Anhydro-D-mannitol 1-phosphate, another analogue, also binds to the F6P site, highlighting the importance of the C-2 hydroxyl group for interaction. [] Further exploration of structural modifications could provide valuable insights for designing more potent and selective PFK inhibitors.
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